Cas no 946229-65-8 (1-(3,5-dimethoxybenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(3,5-dimethoxybenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 946229-65-8
• MF: C₂₃H₂₂FN₇O₃
• MW: 463.464287281036
• CID: 5503972
• Update Time: 2025-05-17

1-(3,5-dimethoxybenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethoxyphenyl)-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• 1-(3,5-dimethoxybenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C23H22FN7O3/c1-33-18-11-15(12-19(13-18)34-2)23(32)30-9-7-29(8-10-30)21-20-22(26-14-25-21)31(28-27-20)17-5-3-16(24)4-6-17/h3-6,11-14H,7-10H2,1-2H3
• InChI Key： HZCQWCCPHJJESS-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC(OC)=C1)(N1CCN(C2=NC=NC3N(C4=CC=C(F)C=C4)N=NC=32)CC1)=O

Additional information on 1-(3,5-dimethoxybenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

1-(3,5-Dimethoxybenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine: A Comprehensive Overview

The compound with CAS No. 946229-65-8, known as 1-(3,5-dimethoxybenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The triazolo[4,5-d]pyrimidine core of the molecule is a key feature that contributes to its unique properties and reactivity.

The synthesis of this compound involves a series of intricate chemical reactions, including the formation of the piperazine ring and the subsequent coupling with the 3H-1,2,3-triazolo[4,5-d]pyrimidine moiety. The presence of the 4-fluorophenyl group introduces electronic effects that enhance the molecule's stability and bioavailability. Recent studies have highlighted the importance of fluorine-containing aromatic rings in modulating pharmacokinetic properties, making this compound a promising candidate for further exploration in therapeutic applications.

One of the most intriguing aspects of this compound is its interaction with biological systems. The 3H-1,2,3-triazolo[4,5-d]pyrimidine ring system has been shown to exhibit significant binding affinity for various protein targets, including kinases and G-protein coupled receptors (GPCRs). This makes it a valuable tool in drug discovery efforts aimed at treating conditions such as cancer and neurodegenerative diseases. Furthermore, the dimethoxybenzoyl group attached to the piperazine ring enhances the molecule's solubility and permeability, which are critical factors for effective drug delivery.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the triazolo[4,5-d]pyrimidine core plays a pivotal role in mediating interactions with target proteins. The fluorophenyl substituent has also been found to influence the compound's selectivity profile, making it a versatile scaffold for further structural modifications. Such insights have paved the way for the design of more potent and selective analogs.

In terms of therapeutic potential, this compound has shown promise in preclinical models of inflammatory diseases. Its ability to inhibit pro-inflammatory cytokines suggests that it could be developed into a novel anti-inflammatory agent. Additionally, its unique structure allows for potential applications in antiviral therapy due to its ability to interfere with viral replication mechanisms.

The development of this compound represents a significant milestone in medicinal chemistry. Its intricate structure and diverse functional groups make it an ideal candidate for exploring new drug delivery systems and targeting strategies. As research continues to uncover its full potential, it is likely that this compound will play a crucial role in advancing our understanding of complex biological systems and paving the way for innovative therapeutic solutions.